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Compound of Interest

Compound Name: 9,10-Bis(chloromethyl)anthracene

Cat. No.: B083949

An In-depth Technical Guide to 9,10-Bis(chloromethyl)anthracene

CAS Number: 10387-13-0

Introduction

9,10-Bis(chloromethyl)anthracene is a disubstituted anthracene derivative recognized for its
utility as a highly reactive organic synthesis intermediate.[1] Its rigid, fluorescent anthracene
core makes it a valuable building block for creating advanced materials and chemical probes.
This document provides a comprehensive technical overview of its properties, synthesis, and
applications, intended for researchers in chemistry, materials science, and drug development.
The primary applications include its use as a precursor for fluorescent and luminescent agents,
a cross-linking agent, and an intermediate for various anthracene derivatives.[2][3]

Chemical and Physical Properties

9,10-Bis(chloromethyl)anthracene is a yellow, powdered solid at room temperature.[3] It is
known to be a skin irritant and can cause acute sensitization, necessitating careful handling.[4]
The compound is generally stable under normal conditions but should be protected from light
and moisture.[3][5]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 10387-13-0 [3][6]
Molecular Formula Ci6H12Cl2 [6][7]
Molecular Weight 275.18 g/mol [8]
Appearance Yellow powder to crystal [319]
Soluble in DMSO or hot ]
N ) AdipoGen|[3],
Solubility toluene.[3] Insoluble in water. ]
ChemicalBook[10]
[10]
Stable for at least 2 years
- when stored at room )
Stability AdipoGen|[3]
temperature, protected from
light and moisture.
Purity >97.0% (GC) TCI[9]

Synthesis and Experimental Protocols

The synthesis of 9,10-Bis(chloromethyl)anthracene is most commonly achieved through the

chloromethylation of anthracene. Several methods have been patented, with variations in

reagents, solvents, and catalysts.

Synthesis via Phase Transfer Catalysis

A modern and efficient method involves the use of a phase transfer catalyst, which facilitates

the reaction between reagents in different phases.[2][11]

e Reaction Scheme: Anthracene + 1,3,5-Trioxane --(HCI, Acetic Acid, Phase Transfer

Catalyst)--> 9,10-Bis(chloromethyl)anthracene

e Experimental Protocol:

o Reagents: Anthracene, 1,3,5-trioxane, hexadecyltrimethylammonium bromide (phase

transfer catalyst), hydrochloric acid (37%), and acetic acid are used as received from

commercial suppliers.[2][11]
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o Procedure: a. Solid reagents (anthracene, 1,3,5-trioxane, and the catalyst) are placed in a
round-bottom flask.[2][11] b. Hydrochloric acid is added, followed by acetic acid, at room
temperature with vigorous stirring (e.g., 1500 rpm).[2] c. The mixture is heated to the
desired reaction temperature for a specific period. The reaction mixture typically becomes
a yellow, powdery slurry.[2] d. After the reaction time, the flask's contents are filtered to
collect the yellow precipitate.[2] e. The solid is washed thoroughly with water to remove
residual trioxane, catalyst, and acids.[2] f. A final wash with ethanol is performed to
remove water.[2] g. The product is dried in an oven (e.g., at 70°C for 2 hours) to yield the
final product.[2]

o Characterization: The synthesized compound can be characterized by proton nuclear
magnetic resonance (*H-NMR) spectroscopy.[2]

Synthesis using Dioxane and Concentrated HCI

Another patented method avoids the need to bubble hydrogen chloride gas, reducing
equipment corrosion.[1]

e Reaction Scheme: Anthracene + Paraformaldehyde --(Saturated solution of HCI in Dioxane)-
-> 9,10-Bis(chloromethyl)anthracene

o Experimental Protocol:

o Reagents: Anthracene, paraformaldehyde (or 1,3,5-trioxane), dioxane, and concentrated
hydrochloric acid.[1]

o Procedure: a. A saturated solution of dioxane and concentrated hydrochloric acid is added
to a reaction vessel.[1] b. Anthracene and paraformaldehyde are added at once.[1] c. The
mixture is stirred and heated to a gentle reflux.[1] d. The reaction is maintained at reflux for
3-5 hours, after which heating is stopped, but stirring continues for another 10-15 hours.[1]
e. Post-reaction, the product is isolated by washing, filtration, drying, and recrystallization.

[1]

Reactivity and Applications

The chloromethyl groups at the 9 and 10 positions are highly reactive, making this compound
an excellent intermediate for further functionalization through nucleophilic substitution
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reactions.[2][4]

» Building Block for Fluorescent Agents: It serves as a key precursor in the synthesis of

fluorescent and luminescent materials. The anthracene core is an excellent fluorophore.[2][3]

o Materials Science: It has been used as a cross-linking agent to incorporate the 9,10-

anthracenylidene chromophore into polystyrene chains.[3]

e Drug Development: While not a therapeutic agent itself, it is used in applications such as

drug carriers.[2][12] Its rigid structure can serve as a scaffold for building more complex

molecules.

 Intermediate for Derivatives: It is a versatile intermediate for preparing a wide range of meso-

disubstituted anthracene derivatives, including diols, diamines, and dithiols.[4] For example,

it can be converted to 9,10-anthracenedimethanol through its diacetate derivative.[4]

Safety and Handling

9,10-Bis(chloromethyl)anthracene is a hazardous chemical that requires careful handling in a

well-ventilated area.

Table 2: GHS Hazard Information

Hazard Statement Code Description

Acute Toxicity, Oral (Warning) H302 Harmful if swallowed

Skin Corrosion/Irritation H314 Causes severe skin burns and
(Danger) eye damage

Hazardous to the aquatic Ha13 May cause long lasting harmful

environment, long-term hazard

effects to aquatic life

Source: PubChem(7]

Handling Precautions:
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[5]

e Ventilation: Ensure adequate ventilation. Do not breathe dust.[5][9]
 In case of contact:

o Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing.[5]

o Eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[13]

o Ingestion: Rinse mouth. Do NOT induce vomiting.[9]

o Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately
call a POISON CENTER or doctor.[9]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials like strong oxidizing agents and strong bases.[5]

Visualized Workflows and Pathways
General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 9,10-
Bis(chloromethyl)anthracene based on the phase transfer catalysis method.
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General Synthesis Workflow
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2
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6
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7
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Caption: General workflow for the synthesis of 9,10-Bis(chloromethyl)anthracene.
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Reactivity and Derivatization Pathway

This diagram shows the central role of 9,10-Bis(chloromethyl)anthracene as an intermediate
in creating various functionalized anthracene derivatives.

Reactivity Pathway

9,10-Bis(chloromethyl)anthracene

Polymerization

Functionalized Polymers

Diacetate Derivative

Nuclgophilic Substitution Products
Hydrolysis

Dithiol Derivative
A/
9,10-Anthracenedimethanol

Click to download full resolution via product page

Caption: Reactivity of 9,10-Bis(chloromethyl)anthracene leading to derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

